3-(4-hydroxyquinazolin-2-yl)-N-{2-[1-(propan-2-yl)-1H-indol-3-yl]ethyl}propanamide

• Molecular Formula: C24H26N4O2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 3-(4-oxo-3H-quinazolin-2-yl)-N-[2-(1-propan-2-ylindol-3-yl)ethyl]propanamide
• InChI: InChI=1S/C24H26N4O2/c1-16(2)28-15-17(18-7-4-6-10-21(18)28)13-14-25-23(29)12-11-22-26-20-9-5-3-8-19(20)24(30)27-22/h3-10,15-16H,11-14H2,1-2H3,(H,25,29)(H,26,27,30)
• InChI Key: IIQUTIYBLIJPTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C2=CC=CC=C21)CCNC(=O)CCC3=NC4=CC=CC=C4C(=O)N3

Description

3-(4-hydroxyquinazolin-2-yl)-N-{2-[1-(propan-2-yl)-1H-indol-3-yl]ethyl}propanamide is a complex organic compound that features a quinazoline and indole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-hydroxyquinazolin-2-yl)-N-{2-[1-(propan-2-yl)-1H-indol-3-yl]ethyl}propanamide typically involves multi-step organic reactions. One common method involves the condensation of 2-aminobenzamide with an aldehyde or ketone to form the quinazoline core . The indole moiety can be introduced through a subsequent reaction with an appropriate indole derivative under acidic or basic conditions . The final step involves the coupling of the quinazoline and indole intermediates with a propanamide linker under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve the use of heterogeneous catalysts to improve yield and efficiency. For example, cross-linked poly(4-vinylpyridine) supported BF3 has been used as an efficient and reusable catalyst for similar reactions . The use of such catalysts allows for easier purification and recycling, making the process more environmentally friendly and cost-effective .

Chemical Reactions Analysis

Types of Reactions

3-(4-hydroxyquinazolin-2-yl)-N-{2-[1-(propan-2-yl)-1H-indol-3-yl]ethyl}propanamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group on the quinazoline ring can be oxidized to form a quinone derivative.

Reduction: The compound can be reduced to form a dihydroquinazoline derivative.

Substitution: The hydroxyl group can be substituted with other functional groups such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Halogenation can be achieved using reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products

Oxidation: Quinone derivatives.

Reduction: Dihydroquinazoline derivatives.

Substitution: Halogenated or alkylated quinazoline derivatives.

Scientific Research Applications

3-(4-hydroxyquinazolin-2-yl)-N-{2-[1-(propan-2-yl)-1H-indol-3-yl]ethyl}propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-hydroxyquinazolin-2-yl)-N-{2-[1-(propan-2-yl)-1H-indol-3-yl]ethyl}propanamide involves its interaction with specific molecular targets. The quinazoline moiety is known to interact with various enzymes and receptors, potentially inhibiting their activity. The indole moiety can further enhance the compound’s binding affinity and specificity. Together, these interactions can modulate various biological pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

3-(4-hydroxyquinazolin-2-yl)-N-[4-(pyrrolidin-1-yl)phenyl]propanamide: Similar structure but with a pyrrolidine moiety instead of an indole.

3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate: Contains a quinazoline core but with different functional groups.

Uniqueness

3-(4-hydroxyquinazolin-2-yl)-N-{2-[1-(propan-2-yl)-1H-indol-3-yl]ethyl}propanamide is unique due to its combination of a quinazoline and indole moiety, which can provide synergistic effects in its biological activity and chemical reactivity. This makes it a valuable compound for various research and industrial applications.